Cas no 1014631-62-9 (1-(Pyridin-3-yl)-1H-pyrazole-3-carboxylic acid)

• Product Name: 1-(Pyridin-3-yl)-1H-pyrazole-3-carboxylic acid
• CAS No: 1014631-62-9
• MF: C₉H₇N₃O₂
• MW: 189.170781373978
• MDL: MFCD18260887
• CID: 3164737
• PubChem ID: 57688435
• Update Time: 2025-06-17

1-(Pyridin-3-yl)-1H-pyrazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(Pyridin-3-yl)-1H-pyrazole-3-carboxylic acid
• EN300-337933
• JSTDFOPANOQMSP-UHFFFAOYSA-N
• DB-110895
• 1-(pyridin-3-yl)-1H-pyrazole-3-carboxylicacid
• 1-pyridin-3-ylpyrazole-3-carboxylic acid
• 1014631-62-9
• AB91156
• SCHEMBL1819859

• MDL： MFCD18260887
• Inchi： 1S/C9H7N3O2/c13-9(14)8-3-5-12(11-8)7-2-1-4-10-6-7/h1-6H,(H,13,14)
• InChI Key： JSTDFOPANOQMSP-UHFFFAOYSA-N
• SMILES： OC(C1C=CN(C2C=NC=CC=2)N=1)=O

Computed Properties

• Exact Mass: 189.053826g/mol
• Monoisotopic Mass: 189.053826g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 189.17g/mol
• XLogP3: 0.7
• Topological Polar Surface Area: 68Ų